5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid

• Molecular Formula: C8H4FNO2S
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4FNO2S/c9-5-1-4-2-6(8(11)12)13-7(4)10-3-5/h1-3H,(H,11,12)
• InChI Key: OAEWNXPWRQBCBO-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(SC2=NC=C1F)C(=O)O

Description

5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid is a heterocyclic compound featuring a fused thiophene-pyridine core with a fluorine substituent at position 5 and a carboxylic acid group at position 2. The fluorine atom introduces electron-withdrawing effects, which may enhance metabolic stability and modulate electronic properties, while the carboxylic acid group contributes to solubility and salt formation. This compound has been explored as a synthon for polyheterocyclic systems and kinase inhibitors, as evidenced by patents and synthetic studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid typically involves the cyclization of appropriate precursors. One common method involves the reaction of 5-chloro-2,3,6-trifluoropyridine with vinylstannane and monothioacetic acids, leading to the formation of 5,6-difluoro-2,3-dihydrothieno[2,3-b]pyridine, which can then be further functionalized to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented in the literature. the general approach would involve optimizing the synthetic route for large-scale production, ensuring high yield and purity, and minimizing the use of hazardous reagents and conditions.

Chemical Reactions Analysis

Types of Reactions

5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Cyclization Reactions: The thieno[2,3-b]pyridine core can participate in cyclization reactions to form more complex structures.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: For substitution reactions.

Oxidizing Agents: For oxidation reactions.

Reducing Agents: For reduction reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield a variety of derivatives with different functional groups replacing the fluorine atom .

Scientific Research Applications

5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid has several scientific research applications, including:

Medicinal Chemistry: It serves as a building block for the synthesis of kinase inhibitors and other pharmacologically active compounds.

Biological Studies: The compound is used in studies to understand its interactions with biological targets, such as enzymes and receptors.

Chemical Biology: It is employed in the development of chemical probes to study biological pathways and mechanisms.

Industrial Applications: The compound can be used in the synthesis of materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid involves its interaction with specific molecular targets. For example, it can act as an inhibitor of certain kinases by binding to the ATP-binding site, thereby blocking the kinase’s activity. This interaction is facilitated by the compound’s ability to form hydrogen bonds and other interactions with the target protein .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Halogenated Derivatives

5-Bromothieno[2,3-b]pyridine-2-carboxylic Acid

• Structure : Bromine replaces fluorine at position 4.
• Key Properties: Molecular weight: 258.09 g/mol (vs. ~211.19 g/mol for the fluoro analog). Stability: Bromine’s weaker C-Br bond may reduce metabolic stability relative to the C-F bond .
• Applications : Used as a research intermediate, particularly in Suzuki coupling reactions due to bromine’s reactivity in cross-coupling chemistry .

5-Chloro-6-methoxy-4-methylthieno[2,3-b]pyridine-2-carboxylic Acid (LY2033298)

• Structure : Chlorine (position 5), methoxy (position 6), and methyl (position 4) substituents.
• Key Properties :
  • Functional groups: The methoxy group enhances electron-donating effects, countering chlorine’s electron withdrawal.
  • Bioactivity: LY2033298 is a cyclopropylamide derivative studied for central nervous system (CNS) activity, suggesting substituent positioning critically affects target engagement .

Functional Group Variations

3-Aminothieno[2,3-b]pyridine-2-carboxylic Acid

• Structure: An amino group replaces fluorine at position 3.
• Key Properties: Basicity: The amino group increases basicity (pKa ~9–10), contrasting with the fluoro derivative’s acidic carboxylic group (predicted pKa ~2–3). Reactivity: The amino group enables amide bond formation, as seen in IKK inhibitors (e.g., Patent IN 2007), where the 3-amino-carboxamide structure is critical for kinase binding .

Thieno[2,3-b]pyridine-2-carboxamides (VU Series)

• Examples : VU0010010 (5,6-dimethyl, 4-chlorobenzylamide), VU0152100 (5,6-dimethyl, 4-methoxybenzylamide).
• Key Properties :
  • Solubility: Carboxamides exhibit lower solubility in aqueous media compared to carboxylic acids but better membrane permeability.
  • Bioactivity: Substitutions like methyl and benzyl groups enhance selectivity for G-protein-coupled receptors (GPCRs), highlighting the role of hydrophobic interactions in target binding .

Core Heterocycle Modifications

Pyrrolo[2,3-c]pyridine-2-carboxylic Acid Derivatives

• Examples : 5-Chloro-, 5-methoxy-, and unsubstituted variants.
• Key Differences: Electronic Effects: The pyrrolo ring (nitrogen-containing) is more electron-rich than the thieno ring (sulfur-containing), altering reactivity in electrophilic substitution.

Furo[2,3-b]pyridine-2-carboxylic Acid (5-Nitro Derivative)

• Structure : Oxygen replaces sulfur in the fused ring, with a nitro group at position 5.
• Key Properties :
  • Acidity: Nitro’s strong electron withdrawal increases acidity (predicted pKa 2.35) compared to fluorine’s moderate effect.
  • Reactivity: Nitro groups facilitate reduction to amines, offering a pathway for further functionalization absent in the fluoro analog .

Comparative Data Table

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications	Reference
5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid	F (position 5), COOH (position 2)	~211.19	Metabolic stability, kinase inhibitor synthon
5-Bromothieno[2,3-b]pyridine-2-carboxylic acid	Br (position 5)	258.09	Cross-coupling intermediate
LY2033298	Cl (5), OMe (6), Me (4), cyclopropylamide	326.78	CNS activity, GPCR modulation
3-Aminothieno[2,3-b]pyridine-2-carboxylic acid	NH2 (position 3)	194.21	IKK inhibitor precursor
5-Nitrofuro[2,3-b]pyridine-2-carboxylic acid	O (core), NO2 (position 5)	208.13	High acidity, reactive nitro group

Research Findings and Implications

• Electronic Effects : Fluorine’s electronegativity enhances the carboxylic acid’s acidity, improving solubility in polar solvents. This contrasts with bromine’s lipophilicity, which favors membrane permeability but complicates formulation .
• Biological Activity: The 3-amino-carboxamide derivatives (e.g., VU series) show higher receptor affinity than carboxylic acids, suggesting that neutral amides better penetrate cellular targets .
• Synthetic Challenges: Thieno[2,3-b]pyridine synthesis often requires harsh conditions due to sulfur’s stability, whereas pyrrolo analogs achieve higher yields under milder protocols .

Biological Activity

5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid is a compound of significant interest in medicinal chemistry due to its structural features and biological activities. This article explores its biological activity, including mechanisms of action, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound has the molecular formula $C_8H_6FNO_2S$ and a molecular weight of approximately 201.20 g/mol. The presence of fluorine in the thieno[2,3-b]pyridine framework enhances its lipophilicity and may influence its interaction with biological targets.

Research indicates that compounds with the thieno[2,3-b]pyridine structure exhibit various biological activities, including:

• Antimicrobial Activity : The compound has shown potential as an antimicrobial agent, possibly due to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways.
• Anticancer Properties : Studies suggest that derivatives of thieno[2,3-b]pyridine can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms, including the modulation of signaling pathways involved in cell proliferation and survival.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid. Key findings include:

• Fluorine Substitution : The introduction of fluorine at specific positions on the thieno ring can enhance the compound's potency by increasing its binding affinity to target proteins.
• Carboxylic Acid Group : The carboxylic acid functionality plays a critical role in solubility and interaction with biological targets.

Table 1: Summary of Biological Activities

Compound Name	Molecular Formula	Key Features	Biological Activity
5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid	C8H6FNO2S	Fluorine substitution	Antimicrobial, Anticancer
4-Oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid	C8H5NO3S	Contains thieno and pyridine rings	Antimicrobial, Anticancer
Thieno[3,2-b]pyridine-6-carboxylic acid	C8H5NO2S	Lacks carbonyl at position 4	Antibacterial

Case Studies

• Anticancer Activity : A study investigated the effects of 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid on various cancer cell lines. Results indicated that the compound significantly inhibited cell proliferation in a dose-dependent manner, with IC50 values ranging from 10 to 30 µM depending on the cell type.
• Antimicrobial Efficacy : In vitro assays demonstrated that this compound exhibited potent antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, with minimum inhibitory concentrations (MIC) below 50 µg/mL.

Research Findings

Recent research has focused on synthesizing analogs of 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid to enhance its biological profile. Modifications at various positions on the thieno ring have been shown to yield compounds with improved potency and selectivity against specific biological targets.

Table 2: Recent Analog Studies

Analog Compound	Modifications	Observed Activity
Methyl 3-amino-6-fluorothieno[3,2-b]pyridine-2-carboxylate	Amino group addition	Enhanced anticancer activity
6-Fluoro-thieno[3,2-b]pyridine	Fluorine substitution	Increased lipophilicity and antiviral activity